2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 2,4,5-trimethoxy-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C17H26N2O4/c1-21-14-12-16(23-3)15(22-2)11-13(14)17(20)18-7-10-19-8-5-4-6-9-19/h11-12H,4-10H2,1-3H3,(H,18,20)
• InChI Key: ZGRCCUGLTDPXGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)NCCN2CCCCC2)OC)OC
• Molecular Formula: C17H26N2O4
• Molecular Weight: 322.4 g/mol

Description

2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide, also known as TMPEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and is structurally related to the antipsychotic drug, risperidone. TMPEB has been shown to exhibit promising results in various studies, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of dopamine and serotonin receptors in the brain. 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has been shown to exhibit high affinity for the dopamine D2 receptor, which is a key target for many antipsychotic drugs. Additionally, 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has been shown to modulate the activity of the serotonin 5-HT2A receptor, which is also implicated in the pathophysiology of schizophrenia.
Biochemical and Physiological Effects:
2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has been shown to exert various biochemical and physiological effects in animal models. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antipsychotic effects. Additionally, 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has several advantages for laboratory experiments. It is easy to synthesize and has a high degree of purity, making it a reliable research tool. Additionally, 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide exhibits potent and selective binding to dopamine and serotonin receptors, making it a valuable tool for studying the function of these receptors in the brain.
However, there are also limitations associated with the use of 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide in laboratory experiments. It has a relatively short half-life, which may limit its effectiveness in long-term studies. Additionally, 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has not been extensively studied in humans, and its safety profile is not fully understood.

Future Directions

There are several future directions for research involving 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide. One potential avenue of research is to further investigate its potential therapeutic applications in the treatment of schizophrenia and other psychotic disorders. Additionally, 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease.
Another area of research is to further investigate the mechanism of action of 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide. Understanding the precise molecular interactions that underlie its therapeutic effects may lead to the development of more effective treatments for psychiatric and neurological disorders.
Conclusion:
2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. It exhibits potent antipsychotic and neuroprotective effects, making it a valuable tool for studying the function of dopamine and serotonin receptors in the brain. While there are limitations associated with its use in laboratory experiments, 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide shows great promise for future research in the field of neuroscience.

Synthesis Methods

The synthesis of 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide involves the reaction of 2,4,5-trimethoxybenzoyl chloride with 2-(1-piperidinyl)ethylamine in the presence of a base such as triethylamine. The reaction proceeds under anhydrous conditions and requires careful handling due to the potential hazards associated with the reactants.

Scientific Research Applications

2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit potent antipsychotic effects in animal models, making it a promising candidate for the treatment of schizophrenia and other psychotic disorders. Additionally, 2,4,5-trimethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has been shown to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.